2-ethyl-4,6-dimethyl-3-pyridinyl acetate

• IUPAC Name: (2-ethyl-4,6-dimethylpyridin-3-yl) acetate
• InChI: InChI=1S/C11H15NO2/c1-5-10-11(14-9(4)13)7(2)6-8(3)12-10/h6H,5H2,1-4H3
• InChI Key: BHRKRLRYWRZJIZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC(=N1)C)C)OC(=O)C
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol

Description

“2-ethyl-4,6-dimethyl-3-pyridinyl acetate” is a pyridine derivative. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. The pyridine ring occurs in many important compounds, including azines and the vitamins niacin and pyridoxine.

Molecular Structure Analysis

The molecular structure of “this compound” would include a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The 2-ethyl-4,6-dimethyl substituents indicate that there are ethyl (C2H5) and methyl (CH3) groups attached to the 2nd, 4th, and 6th carbon atoms of the pyridine ring.

Chemical Reactions Analysis

Pyridine and its derivatives are known to participate in a wide range of chemical reactions. They can act as bases, nucleophiles, and ligands in various chemical reactions. The specific reactions that “this compound” can undergo would depend on the reaction conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Pyridine is a colorless liquid with a distinct, unpleasant fish-like odor. It is miscible with water and most organic solvents. The specific properties of “this compound” would depend on the effects of the ethyl and methyl substituents.

Safety and Hazards

Like many organic compounds, pyridine and its derivatives should be handled with care. They may be harmful or fatal if swallowed, inhaled, or absorbed through the skin. They should be used only in well-ventilated areas and with appropriate personal protective equipment.

Future Directions

The future directions for research on “2-ethyl-4,6-dimethyl-3-pyridinyl acetate” would depend on its potential applications. Pyridine derivatives are widely used in the synthesis of pharmaceuticals, agrochemicals, dyes, and food additives. Therefore, research could focus on developing new synthetic methods, studying its reactivity, or exploring its potential applications in these areas.